Cas no 2229283-90-1 (1-(2-chloro-4-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(2-chloro-4-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229283-90-1
• MF: C₁₁H₉ClF₂O₂
• MW: 246.637769460678
• CID: 6465701
• PubChem ID: 165837597
• Update Time: 2025-11-01

1-(2-chloro-4-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1943615
• 2229283-90-1

• Inchi： 1S/C11H9ClF2O2/c1-6-2-3-7(8(12)4-6)10(9(15)16)5-11(10,13)14/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： CECHVFPMMDMFQK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 246.0259135g/mol
• Monoisotopic Mass: 246.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-chloro-4-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid

1-(2-Chloro-4-Methylphenyl)-2,2-Difluorocyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(2-chloro-4-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by the CAS number NO 2229283-90-1, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of cyclopropane derivatives, which have garnered significant attention in recent years due to their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a cyclopropane ring substituted with a chlorophenyl group, a methyl group, and two fluorine atoms, along with a carboxylic acid functional group. These features make it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the importance of cyclopropane derivatives in drug discovery. The unique strain energy inherent in the cyclopropane ring can lead to interesting reactivity and selectivity in chemical reactions. In the case of 1-(2-chloro-4-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid, the presence of electron-withdrawing groups such as chlorine and fluorine atoms further modulates the electronic properties of the molecule. This modulation can enhance its ability to act as an intermediate in the synthesis of bioactive compounds or as a ligand in catalytic processes.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available aromatic precursors. The introduction of the cyclopropane ring is a critical step that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods, such as transition metal-catalyzed cycloadditions or ring-opening/closing strategies, have provided more efficient pathways for constructing such complex structures.

In terms of physical properties, 1-(2-chloro-4-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid exhibits a melting point that is influenced by the steric and electronic effects of its substituents. The presence of fluorine atoms contributes to both its stability and solubility characteristics, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are essential for its characterization and quality control during manufacturing processes.

The application of this compound extends beyond traditional chemical synthesis. Researchers have explored its potential as a chiral auxiliary in asymmetric synthesis, leveraging its rigid structure to induce high enantioselectivity in reactions. Additionally, its carboxylic acid group can be converted into other functional groups, such as esters or amides, expanding its utility in diverse chemical libraries.

From an environmental perspective, understanding the degradation pathways of NO 2229283-90-1 is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as microbial degradation or photochemical reactions, this compound can undergo transformations that reduce its persistence in natural systems. This information is vital for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 1-(2-chloro-4-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid represents a fascinating example of how structural complexity can lead to versatile applications in modern chemistry. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing research across multiple disciplines. As new methodologies emerge for synthesizing and utilizing such compounds, their role in shaping future innovations will undoubtedly continue to grow.